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Compound of Interest

Compound Name: Dillenic acid B

Cat. No.: B1247009 Get Quote

An In-depth Technical Guide to Betulinic Acid
This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activities of Betulinic Acid, a prominent pentacyclic triterpenoid found

in Dillenia indica.

Chemical Structure and Properties
Betulinic acid is a lupane-type pentacyclic triterpenoid characterized by a 3β-hydroxyl group, a

carboxyl group at C-28, and an isopropenyl group at C-19.

Table 1: Physicochemical Properties of Betulinic Acid
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Property Value Source

Molecular Formula C₃₀H₄₈O₃ [1][2]

Molar Mass 456.7 g/mol [2][3]

IUPAC Name
(3β)-3-Hydroxy-lup-20(29)-en-

28-oic acid
[4]

CAS Number 472-15-1 [2]

Melting Point 316-318 °C [2][3]

Solubility

Soluble in organic solvents like

DMSO, ethanol, methanol;

sparingly soluble in water.

[1]

Appearance White crystalline powder [2]

Biological Activities and Mechanism of Action
Betulinic acid exhibits a wide range of pharmacological activities, with its anticancer properties

being the most extensively studied.[1][5]

Table 2: Summary of Key Biological Activities of Betulinic Acid
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Activity Description
Key Molecular
Targets/Pathways

Anticancer

Induces apoptosis in various

cancer cell lines, including

melanoma, neuroblastoma,

and lung cancer, with relative

selectivity over normal cells.[1]

[3][6]

Direct mitochondrial effects,

leading to the release of

cytochrome c and activation of

caspases.[3] It can bypass

resistance to conventional

chemotherapy.[3]

Anti-HIV Inhibits HIV-1 replication.[5]
The derivative, bevirimat, is a

maturation inhibitor.[3]

Anti-inflammatory Reduces inflammation.[1][5]
Inhibition of pro-inflammatory

signaling pathways.

Antimalarial
Shows activity against

Plasmodium falciparum.[1][5]
-

Signaling Pathway: Betulinic Acid-Induced Apoptosis

The primary mechanism of the anticancer action of betulinic acid involves the intrinsic pathway

of apoptosis, which is often independent of p53.[3]
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Caption: Betulinic acid induces apoptosis via the mitochondrial pathway.

Experimental Protocols
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Detailed experimental protocols are crucial for reproducible research. Below are generalized

methodologies for the isolation and analysis of betulinic acid from Dillenia indica.

3.1. Isolation of Betulinic Acid from Dillenia indica

This protocol is a generalized representation based on common phytochemical extraction and

isolation techniques.
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Caption: General workflow for the isolation of betulinic acid.
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3.2. Structural Elucidation

The structure of isolated betulinic acid is typically confirmed using a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine

the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, confirming the molecular formula.

Infrared (IR) Spectroscopy: Identifies the presence of key functional groups such as hydroxyl

(-OH) and carboxyl (-COOH) groups.

3.3. In Vitro Cytotoxicity Assay (MTT Assay)

This is a standard colorimetric assay to assess the cytotoxic effects of a compound on cancer

cell lines.

Cell Seeding: Plate cancer cells (e.g., A549, HeLa) in a 96-well plate and incubate for 24

hours.

Compound Treatment: Treat the cells with varying concentrations of betulinic acid and a

vehicle control (e.g., DMSO). Incubate for 48-72 hours.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 4 hours.

Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to

dissolve the formazan crystals.

Absorbance Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ (half-maximal

inhibitory concentration) value.
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Conclusion
While "Dillenic acid B" remains an uncharacterized molecule, the phytochemical investigation

of Dillenia indica has yielded compounds with significant therapeutic potential, most notably

betulinic acid. The extensive research on betulinic acid, particularly its selective anticancer

activity, makes it a compound of high interest for further drug development and mechanistic

studies. The information provided in this guide serves as a comprehensive resource for

researchers in the field of natural product chemistry and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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